Cas no 2123-27-5 (2,4-dichloro-1-ethenylbenzene)

• Product Name: 2,4-dichloro-1-ethenylbenzene
• CAS No: 2123-27-5
• MF: C₈H₆Cl₂
• MW: 173.03924036026
• MDL: MFCD20384657
• CID: 263661
• PubChem ID: 16468
• Update Time: 2025-04-19

2,4-dichloro-1-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dichloro-1-ethenyl-
• 2,4-dichlorostyrene
• 2,4-dichloro-1-ethenylbenzene
• OMNYXCUDBQKCMU-UHFFFAOYSA-N
• 2,4-dichloro-styrene
• 2,4-Dichloro-1-vinylbenzene
• EN300-1243650
• SCHEMBL109034
• 2123-27-5
• 4-Formyl-1,3-benzenedisulfonic acidsodium salt
• CS-0225585
• SCHEMBL12112956
• 2,4-dichloro-1-vinyl-benzene
• DTXSID50175474
• CAA12327
• EINECS 218-337-9
• AKOS013990309
• F87863
• NS00026817
• 2, 4-dichloro-1-ethenylbenzene

• MDL： MFCD20384657
• Inchi： 1S/C8H6Cl2/c1-2-6-3-4-7(9)5-8(6)10/h2-5H,1H2
• InChI Key： OMNYXCUDBQKCMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C=C)Cl

Computed Properties

• Exact Mass: 171.98478
• Monoisotopic Mass: 171.984656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.2430
• Melting Point: 48.5°C (estimate)
• Boiling Point: 230.44°C (rough estimate)
• Flash Point: 96.5°C
• Refractive Index: 1.5828 (estimate)
• PSA: 0
• LogP: 3.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes